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Compound of Interest

Compound Name: Tetrabutylgermane

Cat. No.: B085935

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive guide for the safe handling and use of
Tetrabutylgermane (Ge(CaHo)a4) in a laboratory setting. Tetrabutylgermane is an
organometallic compound that requires careful handling due to its potential hazards. These
protocols are designed to minimize risks and ensure the safety of laboratory personnel.

Properties of Tetrabutylgermane

Tetrabutylgermane is a colorless to light yellow liquid.[1][2] Its key physical and chemical
properties are summarized in the table below for easy reference.
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Property Value Reference
Molecular Formula Ci6H36Ge [3]
Molecular Weight 301.1 g/mol [3114]
Appearance Colorless to light yellow liquid [11[2]
Density 0.93 g/mL at 25 °C [3]

Boiling Point >100 °C (lit.) [3]

Flash Point >110 °C/>230 °F [1][3]

Refractive Index

n20/D 1.455 (lit.)

[3]

Solubility

Insoluble in water.

[5]

Hazards and Safety Precautions

Tetrabutylgermane is classified as a hazardous substance. The primary hazards are

summarized in the GHS classification table below. All personnel handling this compound must

be thoroughly familiar with these hazards and the associated safety precautions.

GHS Hazard Classification
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Hazard Class Hazard Statement Signal Word Pictogram
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Source: Aggregated GHS information from multiple sources.[4]

Incompatible Materials

Tetrabutylgermane is incompatible with strong oxidizing agents.[1] Contact with these
materials should be avoided to prevent vigorous reactions.

Tetrabutylgermane reacts with Incompatible Materials Strong Oxidizing Agents

Click to download full resolution via product page

Incompatible materials for Tetrabutylgermane.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Tetrabutylgermane. The minimum
required PPE includes:
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o Eye Protection: Chemical safety goggles and a face shield.
» Hand Protection: Nitrile gloves. Double-gloving is recommended.
o Body Protection: A flame-retardant lab coat.

o Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If there is
a risk of inhalation, a respirator with an appropriate cartridge should be used.

Experimental Protocols

Due to its air-sensitive nature, Tetrabutylgermane should be handled under an inert
atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox techniques.

General Handling Workflow

The following workflow outlines the general steps for safely handling Tetrabutylgermane in a
laboratory setting.
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Workflow for handling Tetrabutylgermane.
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Storage

Tetrabutylgermane should be stored in a tightly sealed container under an inert atmosphere.
The storage area should be cool, dry, and well-ventilated, away from sources of ignition and
incompatible materials.

Spill and Emergency Procedures

In the event of a spill, follow the procedures outlined in the decision tree below.

Tetrabutylgermane Spill

Assess Size Assess Size

Small Spill Large Spill
(<100 mL) (>100 mL)

Absorb with Inert Material

(e.g., Vermiculite, Sand) Evacuate Area

Alert Supervisor &

Collect into a Sealed Container EH&S

Decontaminate Spill Area

Dispose as Hazardous Waste

Click to download full resolution via product page

Decision tree for Tetrabutylgermane spill response.
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First Aid Measures:

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[2]

In case of skin contact: Wash off immediately with soap and plenty of water while removing
all contaminated clothing and shoes. Get medical attention.[1][2]

In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Get medical attention.[1][2]

If inhaled: Remove from exposure and move to fresh air. If not breathing, give artificial
respiration. Get medical attention.[1][2]

Waste Disposal

All waste containing Tetrabutylgermane must be treated as hazardous waste.

Protocol for Waste Disposal:

Segregation: Collect all liquid and solid waste contaminated with Tetrabutylgermane in a
dedicated, properly labeled, and sealed container. Do not mix with other waste streams.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "Tetrabutylgermane," and the associated hazards (Flammable, Toxic).

Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.
Follow all local, state, and federal regulations for hazardous waste disposal.

Disclaimer: The information provided in this document is intended for use by trained laboratory

personnel. All procedures should be performed in a controlled laboratory setting with

appropriate safety measures in place. The user is responsible for conducting a thorough risk

assessment before handling Tetrabutylgermane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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